
Isobutyl octanoate boiling point and melting
point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutyl octanoate

Cat. No.: B1582965 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Octanoate: Boiling

and Melting Points

This technical guide provides a comprehensive overview of the boiling and melting points of

isobutyl octanoate, tailored for researchers, scientists, and professionals in drug

development. This document outlines the key physical properties, presents detailed

experimental protocols for their determination, and includes visual workflows to elucidate these

processes.

Core Physical Properties of Isobutyl Octanoate
Isobutyl octanoate, an ester known for its characteristic fruity aroma, possesses distinct

physical properties that are crucial for its handling, application, and purification in various

scientific and industrial contexts.

Data Presentation
The quantitative physical data for isobutyl octanoate are summarized in the table below for

clarity and ease of comparison.

Property Value Conditions

Boiling Point 231.00 to 232.00 °C @ 760.00 mm Hg[1]

Melting Point Data not readily available* -
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*The melting point of isobutyl octanoate is not widely reported in standard chemical literature.

This is likely because its melting point is well below 0 °C, and it exists as a colorless liquid at

standard ambient temperature and pressure.[1] Esters with similar molecular structures tend to

have low melting points.[2][3]

Experimental Determination Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling and melting points of organic compounds like isobutyl octanoate.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like isobutyl octanoate, several methods can be employed for an

accurate determination.

Methodology: Thiele Tube Method

This method is a common and straightforward technique for determining the boiling point of a

small sample of liquid.[4]

Sample Preparation: A small volume (approximately 0.5 mL) of isobutyl octanoate is placed

into a small test tube or a Durham tube.[4]

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid sample within the test tube. This tube will serve as an indicator of the boiling point.[4]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer's bulb. This assembly is then secured in a Thiele tube filled with a high-

boiling point oil (e.g., mineral oil or silicone oil), making sure the rubber band or attachment

is above the oil level.[4]

Heating: The Thiele tube is gently heated at the side arm. The design of the tube allows for

the circulation of the oil, ensuring uniform temperature distribution.[4]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. The heating is continued until a continuous and rapid stream of
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bubbles emerges from the capillary tube.

Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the stream of bubbles ceases, and the

liquid just begins to enter the capillary tube.[4] This temperature corresponds to the point

where the vapor pressure of the sample equals the atmospheric pressure.

Pressure Correction: The observed boiling point should be recorded along with the ambient

atmospheric pressure. If the pressure is not 760 mm Hg, a correction may be necessary.

Melting Point Determination
While isobutyl octanoate is a liquid at room temperature, the following is a general protocol

for determining the melting point of an organic solid, which would be applicable if the substance

were to be solidified at low temperatures. The melting point is the temperature at which a solid

transitions into a liquid.[5] For pure crystalline solids, this transition occurs over a narrow range.

[5][6]

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of the solidified isobutyl octanoate is finely powdered.

The open end of a capillary tube is pressed into the powder to collect a small sample.

Packing the Sample: The capillary tube is then inverted and tapped gently to pack the solid

into the sealed end. The sample height should be approximately 2-3 mm.[6]

Apparatus Setup: The packed capillary tube is placed into the heating block of a melting

point apparatus.[5]

Heating and Observation: The sample is heated rapidly to a temperature about 15-20 °C

below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to

allow for thermal equilibrium.[5]

Melting Range Determination: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has transformed into a clear liquid is recorded as the end of the melting range.[6] For a pure

compound, this range should be narrow (0.5-2 °C).[5][6]
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Mandatory Visualizations
The following diagrams illustrate the experimental workflows for determining the boiling and

melting points.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Caption: Workflow for Melting Point Determination using the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

